Cas no 54735-60-3 (Cytidine5'-(trihydrogen diphosphate), 2'-deoxy-, disodium salt (9CI))

Cytidine5'-(trihydrogen diphosphate), 2'-deoxy-, disodium salt (9CI) structure
54735-60-3 structure
Product Name:Cytidine5'-(trihydrogen diphosphate), 2'-deoxy-, disodium salt (9CI)
CAS No:54735-60-3
MF:C9H13N3Na2O10P2
MW:431.140685796738
CID:370134
PubChem ID:6453064
Update Time:2025-04-19

Cytidine5'-(trihydrogen diphosphate), 2'-deoxy-, disodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

    • Cytidine5'-(trihydrogen diphosphate), 2'-deoxy-, disodium salt (9CI)
    • disodium 2'-deoxy-5'-O-{[(hydroxyphosphinato)oxy]phosphinato}cytidine
    • Cytidine 5'-(trihydrogen diphosphate), 2'-deoxy-, disodium salt
    • disodium,[[(2R,3S,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-3-hydroxyoxolan-2-yl]methoxy-oxidophosphoryl] hydrogen phosphate
    • DTXSID80203198
    • EINECS 259-311-7
    • 2'-Deoxycytidine-5'-diphosphate disodium salt
    • 54735-60-3
    • Inchi: 1S/C9H15N3O10P2.2Na/c10-7-1-2-12(9(14)11-7)8-3-5(13)6(21-8)4-20-24(18,19)22-23(15,16)17;;/h1-2,5-6,8,13H,3-4H2,(H,18,19)(H2,10,11,14)(H2,15,16,17);;/q;2*+1/p-2/t5-,6+,8+;;/m0../s1
    • InChI Key: HFZQGCCJHDHHEP-CDNBRZBRSA-L
    • SMILES: P(=O)([O-])(OP(=O)([O-])O)OC[C@@H]1[C@H](C[C@H](N2C(N=C(C=C2)N)=O)O1)O.[Na+].[Na+]

Computed Properties

  • Exact Mass: 430.98715618g/mol
  • Monoisotopic Mass: 430.98715618g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 649
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 207Ų
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